N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H19F3N4O2/c1-3-30-19-12-18(25-13(2)26-19)27-14-8-10-15(11-9-14)28-20(29)16-6-4-5-7-17(16)21(22,23)24/h4-12H,3H2,1-2H3,(H,28,29)(H,25,26,27)
• InChI Key: BNXHYSQBWMPBNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(F)(F)F)C
• Molecular Formula: C21H19F3N4O2
• Molecular Weight: 416.4 g/mol

Description

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C21H19F3N4O2 and its molecular weight is 416.404. The purity is usually 95%.
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Scientific Research Applications

Solid-Phase Synthesis Applications

The solid-phase synthesis of related pyrimidine derivatives, such as 4-(2-amino-6-phenylpyrimidin-4-yl)benzamide, demonstrates the compound's relevance in combinatorial chemistry and parallel synthesis. This method allows for the efficient and scalable production of compounds on solid support, facilitating early development demands in pharmaceutical research (Meisenbach, Allmendinger, & Mak, 2003).

Antimicrobial Activity

Substituted benzamide derivatives have been synthesized and evaluated for their antimicrobial activity against a range of gram-positive and gram-negative bacteria, as well as fungi. Compounds with specific phenyl moiety substitutions showed significant antibacterial and antifungal activity, suggesting potential applications in developing new antimicrobial agents (Vijaya Laxmi, Ravi, & Nath, 2019).

Anticancer Research

N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) is an example of a compound in this class that has been identified as an isotype-selective histone deacetylase (HDAC) inhibitor. It selectively inhibits HDACs 1-3 and 11, demonstrating antitumor activity in vivo and potential as an anticancer drug (Zhou et al., 2008).

Anti-inflammatory and Analgesic Applications

Research into substituted aminopyrimidines has revealed potential analgesic and anti-inflammatory properties, with some compounds emerging as more potent than standard drugs in experimental models. This highlights the compound's relevance in discovering new therapeutic agents for pain and inflammation management (Chhabria, Bhatt, Raval, & Oza, 2007).